Cas no 3588-17-8 (trans,trans-Muconic Acid)

trans,trans-Muconic Acid (C₆H₆O₄) is a dicarboxylic acid with a conjugated diene structure, widely utilized as a precursor in the synthesis of bio-based polymers, including adipic acid and polyethylene terephthalate (PET) alternatives. Its rigid, linear configuration enhances polymerization efficiency and material properties. The compound is derived from renewable feedstocks via microbial fermentation, offering a sustainable alternative to petroleum-based intermediates. Its high reactivity and compatibility with industrial processes make it valuable for producing high-performance bioplastics and specialty chemicals. Additionally, its potential in pharmaceutical and agrochemical applications stems from its role as a versatile building block for fine chemical synthesis.
trans,trans-Muconic Acid structure
trans,trans-Muconic Acid structure
Product Name:trans,trans-Muconic Acid
CAS No:3588-17-8
MF:C6H6O4
MW:142.109442234039
MDL:MFCD00002702
CID:44288
PubChem ID:5356793
Update Time:2025-05-20

trans,trans-Muconic Acid Chemical and Physical Properties

Names and Identifiers

    • trans,trans-Muconic acid
    • Muconicacid
    • trans,trans-1,3-Butadiene-1,4-dicarboxylic acid
    • trans
    • trans,trans-2,4-Hexadienedioic acid
    • MUCONIC ACID, trans, trans-(RG)
    • trans,trans-Muconic
    • 2,4-HEXADIENE-1,6-DIOIC ACID
    • hexa-2,4-dienedioic acid
    • Hexa-2t,4t-diendisaeure
    • hexa-2t,4t-dienedioic acid
    • MUCONIC ACID,TRANS,TRANS
    • t,t-Muconic acid
    • Trans-Muconic Acid
    • rans,trans-1,3-Butadiene-1,4-dicarboxylic acid
    • MUCONIC ACID
    • (E,E)-Muconic acid
    • (2E,4E)-hexa-2,4-dienedioic acid
    • 2,4-Hexadienedioic acid
    • trans-trans-muconic acid
    • trans, trans-Muconic acid
    • 2,4-Hexadienedioic acid, (E,E)-
    • 1,3-Butadiene-1,4-dicarboxylic acid
    • trans,trans-Buta-1,3-diene-1,4-dicarboxylic acid
    • Muconic acid (trans)
    • 2E,4E-hexadienedioic acid
    • 3KD92ZL2KH
    • butadiene-1,4-dicarboxylic
    • butadiene-1,4-dicarboxylic acid
    • Hexa-2,4-dien-disaeure
    • CCRIS 3787
    • Z2315575149
    • (E,Z)-Muconic acid
    • MUCONIC ACID (E,E)-FORM [MI]
    • 2,4-HEXADIENEDIOIC ACID, TRANS,TRANS
    • NSC66486
    • Hexa-2,4-dienedioate
    • CS-0368395
    • bmse000463
    • SCHEMBL351491
    • cis,trans-1,3-butadiene-1,4-dicarboxylate
    • AS-58192
    • EN300-1700270
    • CHEBI:27036
    • A823017
    • trans,trans muconic acid
    • MUCONIC ACID [MI]
    • NSC16627
    • trans,cis-muconate
    • NSC-16627
    • MFCD00002702
    • CS-0059406
    • trans-trans-Muconate
    • 1,4-dicarboxylic acid
    • M0473
    • NSC227902
    • HY-113247
    • trans,trans-MuconsA currencyure
    • (2E,4E)-2,4-Hexadienedioate
    • 2, (E,E)-
    • NSC 227902
    • MUCONIC ACID (E,E)-
    • NSC 66486
    • AMY25149
    • Q2252158
    • LMFA01170124
    • EINECS 222-724-8
    • AKOS005721139
    • Muconic acid, trans,trans-
    • (E,E)-2,4-Hexadienedioate
    • (2E,4E)-2,4-Hexadienedioic Acid; (E,E)-Muconic acid; NSC 66486; trans,trans-2,4-Hexadienedioic Acid;
    • trans muconic acid
    • trans,trans-Muconicacid
    • (2E,4E)-hexa-2,4-dienedioicacid
    • EN300-72316
    • EINECS 208-017-7
    • (E,E)-muconate
    • LS-13124
    • CHEMBL1922185
    • NSC-227902
    • cis,trans-1,3-Butadiene-1,4-dicarboxylic acid
    • D78466
    • NSC-66486
    • W-106650
    • trans,cis-muconic acid
    • Hexa-2,4-dienoic aicd
    • 505-70-4
    • (E,E)-2,4-hexadienedioic acid
    • trans,trans-Muconic acid, 98%
    • (2E,4E)-2,4-Hexadienedioic acid
    • NSC 16627
    • 2, (Z,Z)-
    • B88F2A39-1177-4E6A-B281-1C0C15DB0E03
    • DTXSID9052848
    • NS00015510
    • 3588-17-8
    • (E,Z)-muconate
    • UNII-3KD92ZL2KH
    • s6168
    • 1,3-Butadiene-1,4-dicarboxylate
    • CCRIS 1452
    • CHEBI:38407
    • 2,4-HEXADIENEDIOIC ACID, (2E,4E)-
    • 2,4Hexadienedioic acid
    • Hexa2,4dienedioic acid
    • DB-221242
    • trans,trans-1,3-Butadiene-1,4-dicarboxylate
    • (E,E)Muconic acid
    • MUCONIC ACID (E,E)-FORM
    • DTXSID8049674
    • STL146411
    • (2Z,4Z)-2,4-Hexadienedioicacid
    • trans,trans1,3Butadiene1,4dicarboxylic acid
    • muconic acid, (E,E)-isomer
    • t,t-MA
    • 1,3Butadiene1,4dicarboxylic acid
    • DTXCID5029633
    • 2,4Hexadienedioic acid, (E,E)
    • trans, transMuconic acid
    • trans,transButa1,3diene1,4dicarboxylic acid
    • BBL027396
    • trans,trans-2,4-Hexadienedioate
    • DTXCID6031257
    • Butadiene-1,4-dicarboxylate
    • trans,trans-Muconic Acid
    • MDL: MFCD00002702
    • Inchi: 1S/C6H6O4/c7-5(8)3-1-2-4-6(9)10/h1-4H,(H,7,8)(H,9,10)/b3-1+,4-2+
    • InChI Key: TXXHDPDFNKHHGW-ZPUQHVIOSA-N
    • SMILES: OC(/C=C/C=C/C(=O)O)=O
    • BRN: 1722248

Computed Properties

  • Exact Mass: 142.02700
  • Monoisotopic Mass: 142.026609
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: White prismatic crystal
  • Density: 1.1712 (rough estimate)
  • Melting Point: 290 °C (dec.) (lit.)
  • Boiling Point: 320 °C(lit.)
  • Flash Point: 176.9 °C
  • Refractive Index: 1.4434 (estimate)
  • Solubility: Soluble in dimethyl sulfoxide and methanol.
  • Water Partition Coefficient: Insoluble
  • PSA: 74.60000
  • LogP: 0.26800
  • Merck: 6299
  • Solubility: 1g can be dissolved in about 5l15 ℃ water, soluble in hot ethanol and glacial acetic acid

trans,trans-Muconic Acid Security Information

trans,trans-Muconic Acid Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

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Trans,trans-Muconic Acid (CAS No. 3588-17-8): An Overview of Its Properties, Applications, and Recent Research

Trans,trans-Muconic Acid (CAS No. 3588-17-8) is a significant compound in the field of organic chemistry and biochemistry. This dicarboxylic acid, also known as 1,6-hexadiene-1,6-dicarboxylic acid, is characterized by its unique structure and properties that make it a valuable intermediate in various chemical and pharmaceutical processes.

The molecular formula of trans,trans-Muconic Acid is C6H8O4, and it has a molecular weight of approximately 144.12 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and many organic solvents. Its structural features include two carboxylic acid groups and a conjugated diene system, which contribute to its reactivity and versatility in chemical reactions.

In the context of biochemistry, trans,trans-Muconic Acid is a metabolite of benzene, a common environmental pollutant. The conversion of benzene to muconic acid is a critical step in the detoxification pathway of this aromatic hydrocarbon. This process involves several enzymatic reactions, including the oxidation of benzene to phenol, followed by further oxidation to catechol and then to muconic acid. Understanding this metabolic pathway is crucial for assessing the environmental impact of benzene exposure and developing strategies for its mitigation.

Recent research has shed light on the potential applications of trans,trans-Muconic Acid in various fields. One notable area is its use as a precursor in the synthesis of biodegradable polymers. The conjugated diene system in muconic acid makes it an attractive monomer for polymerization reactions, leading to the formation of polymers with unique properties such as high thermal stability and mechanical strength. These polymers have potential applications in packaging materials, coatings, and biomedical devices.

In the pharmaceutical industry, trans,trans-Muconic Acid has been explored for its potential therapeutic properties. Studies have shown that derivatives of muconic acid exhibit anti-inflammatory and antioxidant activities. For instance, certain esters of muconic acid have been found to inhibit the production of pro-inflammatory cytokines in vitro, suggesting their potential use in treating inflammatory diseases such as arthritis and asthma.

The synthesis of trans,trans-Muconic Acid can be achieved through various routes. One common method involves the catalytic hydrogenation of maleic anhydride followed by selective oxidation to form the desired product. Another approach involves the enzymatic conversion of benzene or its derivatives using microbial strains engineered to express specific enzymes involved in the metabolic pathway. These synthetic methods are continuously being optimized to improve yield and reduce environmental impact.

In addition to its chemical and pharmaceutical applications, trans,trans-Muconic Acid has also been studied for its environmental implications. Research has focused on developing efficient methods for detecting and quantifying muconic acid[1][2][3][4][5].

The environmental relevance of muconic acid extends beyond its role as a metabolite of benzene. It has been identified as a biomarker for exposure to other aromatic hydrocarbons such as naphthalene and anthracene. This makes it an important tool for environmental monitoring and risk assessment studies.

In conclusion, Trans,trans-Muconic Acid (CAS No. 3588-17-8) is a multifaceted compound with significant implications in organic chemistry, biochemistry, materials science, and environmental science. Its unique structure and properties make it a valuable intermediate in various chemical processes and a subject of ongoing research for developing new applications.

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